5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one
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Overview
Description
5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H20FN3O3 and its molecular weight is 345.374. The purity is usually 95%.
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Scientific Research Applications
Bioactivity of Mannich Bases
Mannich bases with piperazine structures, including those related to 5-(4-(2-fluorophenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one, have been synthesized and evaluated for their bioactivity. These compounds exhibit cytotoxic/anticancer properties and inhibitory effects on human carbonic anhydrase I and II isoenzymes (Gul et al., 2019).
Radioligand Development in PET Imaging
Piperazine derivatives, closely related to the specified compound, have been utilized in positron emission tomography (PET) imaging. [18F]4-(2′-methoxyphenyl)-1-[2′-[N-(2′′-pyridinyl)-p-fluorobenzamido]ethyl]-piperazine, known as [18F]p-MPPF, is a 5-HT1A antagonist used in PET studies of serotonergic neurotransmission. This research includes chemistry, radiochemistry, animal data with autoradiography and PET, human data with PET, toxicity, and metabolism (Plenevaux et al., 2000).
Synthesis and Structural Analysis
Studies focusing on the synthesis and crystal structure analysis of cinnamide derivatives, similar to the specified compound, have been conducted. These derivatives, including piperazine structures, have shown potential in anti-ischemic activities. The crystal structures revealed distinct intermolecular interactions and suggested effectiveness against neurotoxicity (Zhong et al., 2018).
Development of Long-Acting Dopamine Transporter Ligands
Research on long-acting agents for treating cocaine abuse has included the synthesis of hydroxylated derivatives of piperazine-based compounds. These studies examined the binding affinity and selectivity for dopamine and serotonin transporters, aiming to develop potential cocaine abuse therapeutic agents (Hsin et al., 2002).
Modulation of Serotonin Receptors
Compounds structurally similar to the specified molecule have been investigated for their role in modulating serotonin receptors. These studies are crucial in understanding the pharmacology of various serotonin receptor agonists and antagonists, contributing significantly to neuropsychiatric disorder research (Vickers et al., 2001).
Mechanism of Action
Properties
IUPAC Name |
5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3O3/c1-20-12-13(16(25-2)11-17(20)23)18(24)22-9-7-21(8-10-22)15-6-4-3-5-14(15)19/h3-6,11-12H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLQHSKYJAPBSNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=CC1=O)OC)C(=O)N2CCN(CC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.